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Compound of Interest

Compound Name: 2-Propyloctanoic acid

CAS No.: 31080-41-8

Cat. No.: B1606277

Get Quote

2-Propyloctanoic acid, a branched-chain carboxylic acid with the molecular formula

C₁₁H₂₂O₂, serves as a compelling case study in the critical importance of isomeric

differentiation in the chemical and pharmaceutical sciences.[1] While not as widely known as its

lower-mass analog, valproic acid (2-propylpentanoic acid)—a cornerstone therapeutic for

epilepsy and bipolar disorder—2-propyloctanoic acid presents a more complex isomeric

landscape that demands rigorous analysis.[2][3] Understanding its structural and stereoisomers

is not merely an academic exercise; it is fundamental to predicting molecular behavior,

designing specific synthetic routes, and ensuring purity and efficacy in potential applications.

This guide provides an in-depth exploration of the isomeric forms of 2-propyloctanoic acid.

We will dissect its structural possibilities, delve into the critical nature of its stereochemistry,

and present validated protocols for its synthesis, separation, and characterization. The

methodologies described herein are designed to be self-validating, reflecting field-proven

approaches that ensure scientific integrity and reproducibility for researchers, scientists, and

drug development professionals.
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Property Value Source

IUPAC Name 2-propyloctanoic acid PubChem[1]

Molecular Formula C₁₁H₂₂O₂ PubChem[1]

Molecular Weight 186.29 g/mol PubChem[1]

CAS Number 31080-41-8 ChemicalBook[4]

SMILES CCCCCCC(CCC)C(=O)O PubChem[1]

Part 1: The Foundation - Structural Isomerism
Structural (or constitutional) isomers are compounds that share the same molecular formula but

differ in the connectivity of their atoms. For C₁₁H₂₂O₂, the possibilities are vast. However, by

focusing on isomers that retain the carboxylic acid functionality and the "propyloctanoic"

framework, we can identify the most relevant structural variants. These primarily involve shifting

the position of the propyl group along the octanoic acid backbone.

The parent compound, 2-propyloctanoic acid, features a propyl group at the alpha-carbon

(C2). Its primary structural isomers would be 3-propyloctanoic acid, 4-propyloctanoic acid, and

so on. Each positional change significantly alters the molecule's three-dimensional shape,

which in turn affects its physical properties (e.g., boiling point, density) and its potential

biological activity by changing how it interacts with enzyme active sites or cellular receptors.

Beyond simple positional changes of the propyl group, other structural isomers of undecanoic

acid (the parent formula) include various branched methyl-decanoic acids and ethyl-nonanoic

acids.[5][6]
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Key Structural Isomers
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Caption: Relationship of 2-propyloctanoic acid to its structural isomers.

Part 2: The Critical Dimension - Stereoisomerism
The true complexity and significance of 2-propyloctanoic acid's structure emerge from its

stereochemistry. A carbon atom is considered a chiral center when it is bonded to four different

substituent groups.[7] Inspection of the 2-propyloctanoic acid structure reveals that the alpha-

carbon (C2) is indeed chiral.

The four distinct groups attached to C2 are:

A hydrogen atom (-H)

A carboxylic acid group (-COOH)

A propyl group (-CH₂CH₂CH₃)

A hexyl group (-CH₂(CH₂)₄CH₃)

Due to this single chiral center, 2-propyloctanoic acid exists as a pair of non-superimposable

mirror images known as enantiomers.[8] These are designated as (R)-2-propyloctanoic acid
and (S)-2-propyloctanoic acid according to the Cahn-Ingold-Prelog priority rules.
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Racemate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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